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Compound of Interest

Compound Name: EB 47

{ Get Quote

Cat. No.: B1147141

For Researchers, Scientists, and Drug Development
Professionals

This document provides detailed protocols for the dissolution and storage of EB 47, a potent
PARP-1 inhibitor. Adherence to these guidelines is crucial for maintaining the compound's
integrity and ensuring reproducible experimental results.

Chemical Properties of EB 47

EB 47 is a potent inhibitor of Poly(ADP-ribose) polymerase-1 (PARP-1) with an IC50 of 45 nM.
[1][2][3] It is a white solid and is also known to inhibit Tankyrase 1 and 2.[4] The dihydrochloride
salt form is commonly used in research.

Property

Value

Source

Molecular Formula

C24H27N906 - 2HCI

[5]

Molecular Weight 610.45 g/mol [5]

CAS Number 1190332-25-2 [5]

Appearance White solid [1]

Purity >98%

IC50 (PARP-1) 45 nM [LI2113]14][5]116]
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Dissolution Protocol

Proper dissolution of EB 47 is critical for its biological activity. The choice of solvent will depend
on the experimental requirements.

2.1. Recommended Solvents
e Dimethyl Sulfoxide (DMSO): EB 47 is soluble in DMSO up to 50 mM.[4][7]

o Water: EB 47 is soluble in water up to 5 mM with gentle warming. Another source indicates a
solubility of 3.05 mg/mL in water at 25°C with gentle warming[5] and 50 mg/mL.[6]

2.2. Protocol for Reconstituting EB 47

o Preparation: Allow the vial of solid EB 47 to equilibrate to room temperature before opening
to prevent moisture condensation.

e Solvent Addition: Add the appropriate volume of the desired solvent (e.g., DMSO or water) to
the vial to achieve the target concentration.

o Dissolution:

o For DMSO, vortex the solution until the solid is completely dissolved. Sonication can be
used to aid dissolution.[4][7]

o For water, gently warm the solution (e.g., in a 37°C water bath) and vortex until the solid is
dissolved.[5]

« Verification: Visually inspect the solution to ensure that no particulates are present.

Storage Protocol

Correct storage conditions are essential to prevent degradation of EB 47.
3.1. Solid Form

o Store the solid compound at -20°C.[1][5][6]
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e The solid is stable for at least 4 years when stored at -20°C.[4] Some suppliers suggest a
stability of 3 years at -20°C and 2 years at 4°C for the powder.[5]

e Itis recommended to keep the compound desiccated as it may be hygroscopic and to
protect it from light.[6]

3.2. Stock Solutions
o Short-term Storage: It is recommended to use freshly prepared solutions.[1]
e Long-term Storage:

o For solutions in solvent, storage at -80°C for up to 6 months or -20°C for up to 1 month is
suggested.[5]

o Another source indicates that stock solutions are stable for up to 3 months at -20°C.[6]

» Aliquoting: To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the
stock solution into single-use volumes before freezing.[6]

Experimental Workflow

The following diagram illustrates the general workflow for dissolving and storing EB 47.
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Caption: Workflow for dissolving and storing EB 47.

Signaling Pathway Involvement

EB 47 is a potent inhibitor of PARP-1, a key enzyme in the DNA damage repair pathway. Its
mechanism of action involves mimicking the substrate NAD+.[3]
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Caption: Inhibition of PARP-1 by EB 47.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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6. PARP Inhibitor IX, EB-47 The PARP Inhibitor IX, EB-47 controls the biological activity of
PARP. This small molecule/inhibitor is primarily used for Cell Structure applications. | Sigma-
Aldrich [sigmaaldrich.com]

7. EB 47 CAS#: 1190332-25-2 [m.chemicalbook.com]

To cite this document: BenchChem. [Application Notes and Protocols for EB 47].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1147141#protocol-for-dissolving-and-storing-eb-47]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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